5-chloro-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H16ClNO4S2/c1-22-16-5-4-13(18)9-17(16)25(20,21)19-10-14(12-6-8-24-11-12)15-3-2-7-23-15/h2-9,11,14,19H,10H2,1H3
• InChI Key: YVQSIBGFERWFFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C17H16ClNO4S2
• Molecular Weight: 397.9 g/mol

Description

5-chloro-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-methoxybenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly known as compound 1 and has been found to exhibit various biological activities, including anti-cancer, anti-inflammatory, and anti-diabetic properties.

Scientific Research Applications

Synthetic Applications and Chemical Reactions The compound is involved in synthetic pathways leading to unusual naphtho[2,1-b]furans and novel 1H-benz[e]indolinones through selective intramolecular cyclization processes. These reactions offer pathways to synthesize complex heterocyclic structures that could be essential in drug discovery and development (Cong & Nishino, 2009).

Antiviral and Antifungal Activities Research has also highlighted the antiviral and antifungal potential of related benzensulfonamide derivatives, indicating that compounds with similar chemical structures may possess significant biological activities. This area of research is crucial for developing new treatments for infectious diseases (Zareef et al., 2007).

Heterocyclic Compound Synthesis Another aspect of scientific research on similar compounds includes the synthesis of heterocyclic compounds through rearrangements and cyclization reactions, leading to products with potential pharmacological activities. These synthetic strategies are valuable for the design of molecules with specific biological functions (Stankyavichus et al., 1999).

Derivative Formation and Pharmacological Activity Further research explores the formation of pharmacologically active derivatives from thiophene and furan compounds. These studies contribute to the understanding of how structural modifications can influence the biological activity and potential therapeutic applications of these molecules (Chapman et al., 1971).